Cas no 2770498-91-2 ((9H-fluoren-9-yl)methyl N-(3-bromo-4-ethynylphenyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(3-bromo-4-ethynylphenyl)carbamate
• CAS No: 2770498-91-2
• MF: C₂₃H₁₆BrNO₂
• MW: 418.282645225525
• CID: 5867886
• PubChem ID: 165995565
• Update Time: 2025-08-03

(9H-fluoren-9-yl)methyl N-(3-bromo-4-ethynylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2770498-91-2
• EN300-37396666
• (9H-fluoren-9-yl)methyl N-(3-bromo-4-ethynylphenyl)carbamate

• Inchi： 1S/C23H16BrNO2/c1-2-15-11-12-16(13-22(15)24)25-23(26)27-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h1,3-13,21H,14H2,(H,25,26)
• InChI Key： MSTWUMYPJXWYIV-UHFFFAOYSA-N
• SMILES： BrC1=C(C#C)C=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.03644g/mol
• Monoisotopic Mass: 417.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(3-bromo-4-ethynylphenyl)carbamate

Introduction to (9H-fluoren-9-yl)methyl N-(3-bromo-4-ethynylphenyl)carbamate (CAS No. 2770498-91-2)

(9H-fluoren-9-yl)methyl N-(3-bromo-4-ethynylphenyl)carbamate, with the CAS number 2770498-91-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The structure of this compound features a fluorene core, which is a well-known scaffold in drug discovery due to its rigidity and ability to serve as a pharmacophore. The fluorene moiety, specifically at the 9-position, is further functionalized with a methyl group, enhancing its reactivity and potential for further derivatization. This makes it an attractive building block for designing complex molecules with tailored properties.

The carbamate group at the other end of the molecule is linked to a phenyl ring that is substituted with both a bromo and an ethynyl group. These substituents are strategically placed to influence the electronic properties and interactions of the molecule, making it suitable for various applications in synthetic chemistry. The bromo group, in particular, is often used as a handle for cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in constructing more intricate molecular architectures.

The ethynyl group introduces a triple bond into the structure, which can be further functionalized through Sonogashira couplings or other metal-catalyzed reactions. This flexibility allows chemists to attach diverse functional groups, enabling the synthesis of a wide range of derivatives with potential biological activity.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules containing fluorene and carbamate moieties. These structural features have been associated with various biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. For instance, studies have shown that fluorene-based compounds can interact with biological targets such as kinases and transcription factors, leading to therapeutic effects.

One area where (9H-fluoren-9-yl)methyl N-(3-bromo-4-ethynylphenyl)carbamate shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop novel treatments that target these disease pathways effectively.

Furthermore, the presence of both bromo and ethynyl groups in this compound makes it an excellent candidate for library synthesis and high-throughput screening. Such libraries are essential tools in drug discovery pipelines, allowing researchers to rapidly identify lead compounds with desired properties. The ability to easily modify the structure of this compound through cross-coupling reactions enables the creation of diverse analogues, each with unique characteristics that can be optimized for better efficacy and selectivity.

Recent advances in computational chemistry have also facilitated the design and optimization of molecules like (9H-fluoren-9-yl)methyl N-(3-bromo-4-ethynylphenyl)carbamate. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict the binding affinity of this compound to various biological targets. This approach not only accelerates the drug discovery process but also helps in identifying potential liabilities early in the development cycle.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include the formation of the carbamate bond, which typically involves reacting a halogenated phenyl derivative with an amine under basic conditions. The subsequent introduction of the fluorene moiety can be achieved through palladium-catalyzed cross-coupling reactions between fluorene boronic acids or halides and appropriate precursors.

The bromo and ethynyl substituents are typically introduced during later stages of synthesis to avoid unwanted side reactions. Careful control of reaction conditions is essential to prevent over-functionalization or decomposition of sensitive intermediates. Purification techniques such as column chromatography or recrystallization are often employed to isolate the desired product in high purity.

Once synthesized, (9H-fluoren-9-yl)methyl N-(3-bromo-4-ethynylphenyl)carbamate can be subjected to various analytical techniques to confirm its identity and purity. Nuclear magnetic resonance (NMR) spectroscopy is commonly used to determine the structural integrity of the molecule, while mass spectrometry provides information about its molecular weight and fragmentation patterns. Additionally, X-ray crystallography can be employed if single crystals are obtained, offering detailed insights into its three-dimensional structure.

In conclusion, (9H-fluoren-9-yl)methyl N-(3-bromo-4-ethynylphenyl)carbamate (CAS No. 2770498-91-2) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing bioactive molecules, particularly kinase inhibitors. The presence of reactive handles such as bromo and ethynyl groups allows for further functionalization through various synthetic methodologies. As computational tools continue to advance, so does our ability to design and optimize molecules like this one for therapeutic applications.